4-chloro-N'-(4-methoxybenzylidene)benzenesulfonohydrazide

• IUPAC Name: 4-chloro-N-[(E)-(4-methoxyphenyl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C14H13ClN2O3S/c1-20-13-6-2-11(3-7-13)10-16-17-21(18,19)14-8-4-12(15)5-9-14/h2-10,17H,1H3/b16-10+
• InChI Key: XXQDFXQVFCAUKO-MHWRWJLKSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNS(=O)(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2O3S
• Molecular Weight: 324.8 g/mol

Description

4-chloro-N'-(4-methoxybenzylidene)benzenesulfonohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CBMSH and has been synthesized using different methods. The purpose of

Mechanism of Action

The mechanism of action of CBMSH is not well understood. However, studies have shown that CBMSH induces apoptosis in cancer cells by activating the caspase cascade. CBMSH has also been shown to inhibit the growth of Mycobacterium tuberculosis by disrupting the cell wall synthesis.
Biochemical and Physiological Effects:
CBMSH has been shown to have both biochemical and physiological effects. In vitro studies have shown that CBMSH inhibits the growth of cancer cells and Mycobacterium tuberculosis. CBMSH has also been shown to have antifungal and insecticidal activities. In vivo studies have not been conducted to determine the physiological effects of CBMSH.

Advantages and Limitations for Lab Experiments

CBMSH has several advantages for lab experiments. It is easy to synthesize and has high purity. CBMSH is also stable under normal laboratory conditions. However, CBMSH has some limitations for lab experiments. It is not soluble in water, which limits its use in aqueous solutions. CBMSH is also highly toxic and requires proper handling and disposal.

Future Directions

There are several future directions for research on CBMSH. Further studies are needed to determine the mechanism of action of CBMSH. In addition, studies are needed to determine the physiological effects of CBMSH in vivo. CBMSH can also be modified to improve its solubility in water and reduce its toxicity. Further studies are also needed to determine the potential applications of CBMSH in other fields, such as material science and agriculture.

Scientific Research Applications

CBMSH has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, CBMSH has been shown to have anticancer activity by inducing apoptosis in cancer cells. CBMSH has also been studied for its potential use as an antitubercular agent. In agriculture, CBMSH has been shown to have antifungal and insecticidal activities. In material science, CBMSH has been studied for its potential use as a corrosion inhibitor.